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Compound of Interest

Compound Name: 2-Chloro-3-ethyl-7-fluoroquinoline
CAS No.: 1031928-09-2
Cat. No.: B12639250

Get Quote

. J

Technical Guide: 2-Chloro-3-ethyl-7-
fluoroquinoline
Executive Summary & Structural Analysis

2-Chloro-3-ethyl-7-fluoroquinoline (CAS: 1031928-09-2) is a tri-substituted quinoline scaffold
characterized by a distinct electronic and steric profile. It serves as a "privileged structure” in

medicinal chemistry, offering a versatile template for nucleophilic aromatic substitution (

) and palladium-catalyzed cross-coupling reactions.

Structural Specifications
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Feature Detail

IUPAC Name 2-Chloro-3-ethyl-7-fluoroquinoline

Molecular Formula

Molecular Weight 225.65 g/mol

Core Scaffold Quinoline (Benzo[b]pyridine)

[LII21[31[4151[6]1[71[8][9] * C2-CI: Highly reactive
electrophilic center (Leaving Group).s C3-Ethyl:

Substituents . . . .
Lipophilic steric modulator.e C7-F: Metabolic
blocker / Electronic modulator.

LogP (Calc) ~3.8 (High Lipophilicity)

Topological Polar Surface Area ~12.9

Electronic & Steric Logic

e C2-Chlorine Activation: The ring nitrogen (N1) exerts a strong electron-withdrawing effect,
activating the C2 position for

reactions.[10] The C2-Cl bond is significantly more labile than the C7-F bond.

e C7-Fluorine Effect: The fluorine atom at C7 is para to the ring nitrogen in the carbocyclic ring.
While it deactivates the ring towards electrophilic substitution, it enhances the lipophilicity
and metabolic stability of the molecule by blocking the primary site of oxidative metabolism
(CYP450 oxidation often occurs at the 7-position in unsubstituted quinolines).[10]

o C3-Ethyl Sterics: Unlike a methyl group, the ethyl group introduces a degree of
conformational entropy and steric bulk that can dictate the binding orientation of the
molecule in enzyme active sites (e.g., kinase ATP pockets).[10]

Chemical Properties & Reactivity Profile[6][12][13]

The reactivity of 2-Chloro-3-ethyl-7-fluoroquinoline is dominated by the C2-Chlorine atom.
The molecule acts as a heteroaryl electrophile.[10]
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Reactivity Map (Graphviz Visualization)
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Caption: Reactivity hierarchy of 2-Chloro-3-ethyl-7-fluoroquinoline. The C2-Cl bond is the
primary handle for functionalization.[10]

Key Reactions

» Nucleophilic Aromatic Substitution (

o

Reagent: Primary/Secondary amines, alkoxides, thiols.[10]

[¢]

Mechanism: Addition-Elimination. The nitrogen of the quinoline ring stabilizes the
Meisenheimer intermediate.[10]

[¢]

Selectivity: Exclusive to C2 under standard conditions (

). The C7-F bond is stable unless forcing conditions (high temp, strong electron-
withdrawing groups at C3) are applied.

» Palladium-Catalyzed Couplings:
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o Suzuki-Miyaura: Coupling with aryl boronic acids to form 2-arylquinolines.
o Sonogashira: Coupling with terminal alkynes.
o Note: The C2-Cl is an excellent pseudohalide for oxidative addition to Pd(0).

Synthetic Methodologies

The most robust route to 2-Chloro-3-ethyl-7-fluoroquinoline involves the construction of the
quinolone core followed by aromatization/chlorination.

Retrosynthetic Analysis

The molecule is best disconnected at the C2-Cl bond, leading to the 2-quinolone precursor.[10]
This precursor is assembled from 3-fluoroaniline and an appropriate C3-fragment source (e.g.,
2-ethylacetoacetate or equivalent).

Synthesis Workflow (Graphviz Visualization)
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Caption: Synthetic pathway via the 2-quinolone intermediate, utilizing POCI3 for the final

aromatization step.

Detailed Experimental Protocol

Objective: Synthesis of 2-Chloro-3-ethyl-7-fluoroquinoline from 3-ethyl-7-fluoroquinolin-
2(1H)-one.

Reagents:
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3-Ethyl-7-fluoroquinolin-2(1H)-one (1.0 eq)
Phosphorus Oxychloride (

) (5.0 eq) - Chlorinating agent & solvent

Phosphorus Pentachloride (

) (0.1 eq) - Catalyst (Optional)

Dichloromethane (DCM) - Extraction solvent

Procedure:

Setup: In a dry round-bottom flask equipped with a reflux condenser and a calcium chloride
drying tube, place 3-ethyl-7-fluoroquinolin-2(1H)-one.

Addition: Carefully add

(neat) to the flask. If the starting material is not fully soluble, the reaction will proceed as a
suspension initially.[10] Caution:

is corrosive and reacts violently with water.

Reaction: Heat the mixture to reflux (

) for 2—4 hours. Monitor by TLC (Eluent: 20% Ethyl Acetate in Hexane). The starting material
spot (polar, near baseline) should disappear, replaced by a less polar spot (Rf ~0.6—-0.8).[10]

Quenching: Cool the reaction mixture to room temperature. Pour the mixture slowly onto
crushed ice with vigorous stirring to hydrolyze excess

. Exothermic reaction.[10]

Neutralization: Adjust the pH of the aqueous slurry to ~8-9 using ammonium hydroxide (

) or saturated
solution.

Extraction: Extract the aqueous layer with Dichloromethane (
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mL). Combine organic layers.

o Workup: Wash the organic phase with brine, dry over anhydrous

, filter, and concentrate under reduced pressure.

 Purification: The crude residue is typically a tan/off-white solid. Purify via recrystallization
from Ethanol/Water or flash column chromatography (Hexane/EtOAC).

Applications in Drug Discovery[11][14]
Kinase Inhibition

The 3-ethyl-7-fluoroquinoline scaffold is a bioisostere for other bicyclic systems found in TKIs.

e Mechanism: The quinoline nitrogen (N1) often acts as a hydrogen bond acceptor in the hinge
region of the kinase ATP-binding site.

o 3-Ethyl Role: Fills the hydrophobic pocket (gatekeeper region) without incurring the entropy
penalty of a longer alkyl chain.

e 7-Fluoro Role: Modulates the pKa of the quinoline nitrogen (making it less basic than the
non-fluorinated analog), which can improve membrane permeability and reduce lysosomal
trapping.[10]

Antibacterial Research

While traditional fluoroquinolones (e.g., Ciprofloxacin) are 4-quinolones with fluorine at C6, the
2-chloro-7-fluoro derivatives are valuable intermediates for synthesizing non-classical
antibacterial agents or anti-tubercular drugs where the 2-position is substituted with hydrazides
or other heterocyclic linkers.

Safety & Handling (MSDS Summary)
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Parameter Hazard Description
GHS Classification Skin Irrit. 2, Eye Irrit.[10] 2A, STOT SE 3.[10]
Signal Word WARNING
] Moisture sensitive (C2-Cl can hydrolyze slowly).
Handling ] ]
Store under inert gas (Argon/Nitrogen).
PPE Nitrile gloves, safety goggles, lab coat.[10] Work
in a fume hood.
_ , Eye Contact: Rinse immediately with water for
First Aid . . .
15 min. Skin: Wash with soap and water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12639250?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

